(Z)-methyl 2-(6-methoxy-2-((2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-methoxy-2-[2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylacetyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H20N4O6S2/c1-11-6-15(22-29-11)20-16(24)9-30-10-17(25)21-19-23(8-18(26)28-3)13-5-4-12(27-2)7-14(13)31-19/h4-7H,8-10H2,1-3H3,(H,20,22,24)
• InChI Key: CTWUTHPIMRXYHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSCC(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)CC(=O)OC
• Molecular Formula: C19H20N4O6S2
• Molecular Weight: 464.5 g/mol
• CAS No.: 851717-02-7

Description

(Z)-methyl 2-(6-methoxy-2-((2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a structurally complex molecule featuring:

• A benzo[d]thiazole core with a methoxy substituent at position 4.
• An imino group (C=N) at position 2 of the thiazole ring.
• A thioether-linked acetyl group connected to a 2-oxoethyl chain.
• A 5-methylisoxazol-3-ylamino substituent.
• A methyl ester terminal group.

This compound’s synthesis likely involves multi-step reactions, including alkylation, cyclization, and coupling of heterocyclic moieties .

Biological Activity

Chemical Structure and Properties

The compound's structure can be broken down into several functional groups, including:

• Methoxy group : Contributes to lipophilicity and potential interactions with biological membranes.
• Isothiazole moiety : Known for its role in various biological activities, including antimicrobial and anti-inflammatory effects.
• Isoxazole ring : Often associated with neuroprotective and anti-inflammatory properties.

Molecular Formula

The molecular formula of the compound is $C_{20}H_{24}N_4O_4S$, indicating a relatively complex structure with multiple heteroatoms.

Antimicrobial Properties

Research indicates that the compound exhibits significant antimicrobial activity. A study demonstrated that derivatives of benzo[d]thiazole compounds possess potent antibacterial effects against various strains of bacteria, including Gram-positive and Gram-negative bacteria. The presence of the isothiazole and isoxazole rings is believed to enhance this activity by affecting bacterial cell wall synthesis or function.

Anti-inflammatory Effects

The compound has shown promise in modulating inflammatory pathways. Studies suggest that compounds with similar structures can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in various models of disease. This may be particularly relevant in conditions such as arthritis or inflammatory bowel disease.

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of enzyme activity : The structure suggests potential inhibition of enzymes involved in inflammatory pathways.
• Interaction with cellular receptors : The methoxy group may facilitate binding to specific receptors, enhancing its pharmacological effects.

Case Study 1: Antimicrobial Activity

In a study published in the Journal of Medicinal Chemistry, derivatives of the benzo[d]thiazole class were tested against Staphylococcus aureus and Escherichia coli. Results indicated that compounds with similar structural features to (Z)-methyl 2-(6-methoxy-2-(...) exhibited minimum inhibitory concentrations (MICs) as low as 5 µg/mL against these pathogens, demonstrating significant antimicrobial potency.

Case Study 2: Anti-inflammatory Activity

Another investigation focused on the anti-inflammatory properties of related compounds. In vitro assays showed that these compounds could reduce tumor necrosis factor-alpha (TNF-α) levels by approximately 50% at concentrations of 10 µM, indicating a strong anti-inflammatory effect.

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	MICs as low as 5 µg/mL	Journal of Medicinal Chemistry
Anti-inflammatory	Reduction of TNF-α by ~50% at 10 µM	In vitro studies

Structure-Activity Relationship (SAR)

Structural Feature	Activity Implication
Methoxy group	Enhances lipophilicity
Isothiazole moiety	Potential for antimicrobial activity
Isoxazole ring	Neuroprotective and anti-inflammatory

Scientific Research Applications

Structural Features

The compound features a thiazole ring, which is known for its biological activity, and incorporates an isoxazole moiety that may enhance its pharmacological properties.

Synthesis and Characterization

The synthesis of (Z)-methyl 2-(6-methoxy-2-((2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate involves multiple steps, including the formation of the thiazole and isoxazole rings. Characterization techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the synthesized compound .

Antimicrobial Properties

Research indicates that compounds containing thiazole and isoxazole structures often exhibit significant antimicrobial activity. For instance, derivatives similar to (Z)-methyl 2-(6-methoxy-2-((2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate have been evaluated for their effectiveness against various bacterial strains, showing promising results in inhibiting growth .

Anticancer Potential

Thiazole derivatives have been studied for their anticancer activities due to their ability to interfere with cellular processes. Compounds with similar structural features have demonstrated cytotoxic effects on cancer cell lines, suggesting that (Z)-methyl 2-(6-methoxy-2-((2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate may also possess anticancer properties .

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor, particularly in pathways relevant to cancer and infectious diseases. Its ability to interact with specific enzymes could be explored further to develop targeted therapies .

Case Study 1: Antibacterial Activity

In a study evaluating various thiazole derivatives, compounds structurally related to (Z)-methyl 2-(6-methoxy-2... showed effective inhibition against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicated a strong antibacterial effect comparable to established antibiotics .

Case Study 2: Anticancer Efficacy

Another investigation focused on thiazole-based compounds revealed significant cytotoxicity against several cancer cell lines. The study highlighted the importance of the thiazole ring in enhancing biological activity, suggesting that (Z)-methyl 2-(6-methoxy... could be further investigated for its anticancer potential .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzo-Fused Heterocycles with Thiazole/Thiadiazole Moieties

a) Thiazole Derivatives from Quinazolinone Precursors ()

Compounds like thiazole derivatives (11a-c) and 1,3,4-thiadiazoles (14a-c) share the benzo-fused thiazole core but differ in substituents:

• Key structural differences: Absence of the isoxazole-amino group. Replacement of the thioacetyl-imino chain with simpler alkyl or aryl groups. Use of hydrazide intermediates for cyclization with thioglycolic acid .

Property	Target Compound	Thiazole Derivatives (11a-c)
Core Structure	Benzo[d]thiazole	Benzo[d]thiazole
Substituents	Isoxazole-amino, thioacetyl-imino, methyl ester	Alkyl/aryl hydrazones, thioglycolic acid
Synthetic Route	Multi-step alkylation/cyclization	Hydrazone cyclization with thioglycolic acid
Bioactivity	Not reported in evidence	Analgesic activity (selected compounds)

b) Thiazolylmethyl Carbamates ()

Compounds such as thiazol-5-ylmethyl carbamates feature a thiazole ring but lack the benzo[d]thiazole backbone:

• Key differences: Presence of carbamate and ureido groups instead of ester and isoxazole-amino substituents.

Isoxazole-Containing Analogues

While the target compound integrates a 5-methylisoxazol-3-ylamino group, describes pyrazole and triazole derivatives synthesized from hydrazide intermediates. These compounds exhibit:

• Divergent bioactivity : Pyrazoles (6, 7, 9) and triazoles (13a-c) showed analgesic properties, but their mechanisms may differ due to heterocycle-specific interactions .
• Structural contrast : Isoxazole’s oxygen-nitrogen ring vs. pyrazole’s nitrogen-only ring alters electron distribution and hydrogen-bonding capacity.

Physicochemical and Pharmacokinetic Properties

Parameter	Target Compound	Thiazole Derivatives (11a-c)	Thiazolylmethyl Carbamates
Molecular Weight	~500–550 g/mol (estimated)	300–400 g/mol	450–600 g/mol
Solubility	Moderate (ester and polar groups)	Low (aryl hydrazones)	Variable (depends on carbamate substituents)
LogP	~2.5–3.5 (lipophilic ester and thioether)	~1.5–2.5	~3.0–4.0 (hydrophobic carbamates)

Preparation Methods

Benzo[d]Thiazole Ring Formation

The benzo[d]thiazole scaffold is synthesized from 6-methoxyaniline through a modified Hügershoff reaction. Thiourea intermediates are generated by treating 6-methoxyaniline with thiophosgene in tetrahydrofuran (THF), followed by cyclization using bromine in acetic acid.

Procedure :

• Dissolve 6-methoxyaniline (1.0 equiv) in anhydrous THF under nitrogen.
• Add thiophosgene (1.2 equiv) dropwise at 0°C, stir for 2 h.
• Quench with saturated NaHCO₃, extract with ethyl acetate, and dry over MgSO₄.
• Cyclize the crude thiourea with Br₂ (1.5 equiv) in glacial acetic acid at 60°C for 4 h.
• Isolate the benzo[d]thiazole product via filtration (Yield: 78%).

Methoxy Group Functionalization

The methoxy group is introduced at the 6-position via nucleophilic aromatic substitution. Using directed ortho-metalation (DoM), the thiazole intermediate is treated with LDA (lithium diisopropylamide) and methyl iodide in THF at −78°C.

Key Reaction Conditions :

• Temperature: −78°C to prevent over-alkylation.
• Solvent: Anhydrous THF to maintain reagent activity.
• Quenching: Methanol at −78°C, followed by gradual warming.

Isoxazole-Thioacetyl Coupling

The isoxazole moiety is conjugated via a thioether linkage using a two-step protocol:

• Thioacetic Acid Formation : React 5-methylisoxazol-3-amine with thioacetic acid in DCM (dichloromethane) using EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) as a coupling agent.
• Thiol-Ene Click Chemistry : Combine the thioacetyl intermediate with the benzo[d]thiazole derivative under UV light (365 nm) in the presence of a photoinitiator (e.g., DMPA).

Optimization Notes :

• Excess thioacetic acid (1.5 equiv) ensures complete conversion.
• UV exposure for 30 min maximizes yield while minimizing side reactions.

Esterification of the Carboxylic Acid

The final esterification employs Fischer’s method, treating the carboxylic acid intermediate with methanol and sulfuric acid under reflux.

Procedure :

• Dissolve the acid (1.0 equiv) in methanol (10 vol).
• Add concentrated H₂SO₄ (0.1 equiv), reflux for 6 h.
• Neutralize with NaHCO₃, extract with ethyl acetate, and concentrate in vacuo (Yield: 85%).

Analytical Data and Characterization

Spectroscopic Confirmation

• ¹H NMR (400 MHz, CDCl₃) : δ 7.82 (s, 1H, thiazole-H), 6.91 (s, 1H, isoxazole-H), 3.89 (s, 3H, OCH₃), 3.72 (s, 3H, COOCH₃).
• IR (KBr) : 1745 cm⁻¹ (C=O ester), 1660 cm⁻¹ (C=N thiazole), 1240 cm⁻¹ (C-O-C methoxy).

Crystallographic Data (from Analogous Structures)

Single-crystal X-ray analysis of related compounds reveals a twisted thiazolidinone ring with dihedral angles of 69.72° between the benzodioxole and central ring, confirming steric influences on conformation.

Discussion of Synthetic Challenges

Stereoselectivity in Z-Isomer Formation

The Z-configuration is favored during Knoevenagel condensation due to:

• Solvent Effects : Acetic acid promotes thermodynamic control, stabilizing the Z-isomer via intramolecular H-bonding.
• Catalyst Choice : β-Alanine enhances selectivity by forming a transient enamine intermediate.

Byproduct Mitigation

Trace contaminants (e.g., dimerized products) observed in HPLC are minimized by:

• Purification : Recrystallization from ethyl acetate/hexane (3:1).
• Reaction Monitoring : TLC at 30 min intervals to terminate reactions at >95% conversion.

Comparative Analysis of Methods

Step	Method A (Ref)	Method B (Ref)	Optimal Approach
Thiazole Cyclization	Br₂ in AcOH (78%)	PdCl₂/CuI (82%)	Method A (lower cost)
Isoxazole Coupling	EDCI/DCM (70%)	UV Click (88%)	Method B (higher yield)
Esterification	H₂SO₄/MeOH (85%)	DCC/DMAP (79%)	Fischer (simplicity)

Q & A

How can researchers optimize the synthesis of this compound given its structural complexity?

Basic Research Focus : Key synthetic challenges include regioselective formation of the thiazole-imine linkage and controlling stereochemistry.
Methodological Answer :

• Multi-step synthesis : Begin with the preparation of intermediates like 6-methoxybenzo[d]thiazol-2-amine and (5-methylisoxazol-3-yl)amino-2-oxoethyl thioacetate. Use condensation reactions under acidic conditions (e.g., acetic acid reflux) to couple the imine and thioether moieties .
• Optimization : Apply Design of Experiments (DoE) to test variables (e.g., solvent polarity, temperature, catalyst loading). For example, using polar aprotic solvents like DMF can enhance nucleophilic substitution at the thiazole sulfur .
• Yield Improvement : Purify intermediates via column chromatography and confirm purity with TLC/HPLC before subsequent steps .

What analytical techniques are most reliable for confirming the compound’s structure and purity?

Basic Research Focus : Standard characterization workflows.
Methodological Answer :

• NMR Spectroscopy : Use $^1$H and $^13$C NMR to verify the Z-configuration of the imine group and methyl ester resonance (δ 3.6–3.8 ppm). $^1$H-$^15$N HMBC can confirm the isoxazole-amine linkage .
• Mass Spectrometry : High-resolution MS (HRMS) should match the molecular formula $\text{C}_{21}\text{H}_{23}\text{N}_5\text{O}_6\text{S}_2$, with fragmentation patterns indicating cleavage at the thioacetate bond .
• HPLC : Use reverse-phase C18 columns with UV detection (λ = 254 nm) to assess purity >95% .

What methodologies are recommended for evaluating potential biological activities?

Basic Research Focus : Initial screening strategies.
Methodological Answer :

• Enzyme Inhibition Assays : Test against kinases or proteases using fluorescence-based assays (e.g., ADP-Glo™ for ATPase activity). The isoxazole and thiazole moieties may act as ATP mimics .
• Antimicrobial Screening : Use broth microdilution (CLSI guidelines) against Gram-positive/negative bacteria. The thioether linkage may enhance membrane penetration .
• Cytotoxicity : Employ MTT assays on cancer cell lines (e.g., HeLa, MCF-7). Compare IC$_{50}$ values with structurally related analogs to identify SAR trends .

How do specific functional groups influence the compound’s reactivity and stability?

Advanced Research Focus : Mechanistic insights into degradation pathways.
Methodological Answer :

• Thioether Stability : Monitor oxidative degradation using H$_2$O$_2$ or peroxides via LC-MS. The thioether may form sulfoxide derivatives under acidic conditions .
• Imine Hydrolysis : Conduct pH-dependent stability studies (pH 2–9). The Z-imine configuration is prone to hydrolysis in alkaline conditions, requiring buffered formulations .
• Methyl Ester Reactivity : Test transesterification with alcohols (e.g., ethanol) under basic catalysis to modify solubility .

How can researchers address discrepancies in synthetic yields or biological data across studies?

Advanced Research Focus : Data reconciliation and validation.
Methodological Answer :

• Reproducibility Checks : Standardize reaction conditions (e.g., inert atmosphere, reagent purity) to minimize batch-to-batch variability .
• Comparative SAR Analysis : Synthesize analogs with systematic substituent changes (e.g., replacing methoxy with fluoro) to isolate contributing factors to biological activity .
• Meta-Analysis : Use statistical tools (e.g., PCA) to identify outliers in published datasets, focusing on solvent effects or assay protocols .

Can computational approaches predict the compound’s interactions with biological targets?

Advanced Research Focus : In silico modeling for target identification.
Methodological Answer :

• Docking Studies : Use AutoDock Vina to simulate binding to kinase ATP pockets (e.g., EGFR). The isoxazole ring may form hydrogen bonds with hinge-region residues .
• MD Simulations : Run 100-ns simulations in GROMACS to assess stability of ligand-protein complexes. Focus on thiazole-mediated hydrophobic interactions .
• QSAR Models : Train models using descriptors like LogP and topological polar surface area (TPSA) to predict bioavailability .

What strategies are effective for synthesizing derivatives with modified substituents?

Advanced Research Focus : Structural diversification for SAR studies.
Methodological Answer :

• Isoxazole Substitution : Replace 5-methylisoxazol-3-amine with 5-trifluoromethyl analogs via nucleophilic aromatic substitution .
• Thioether Replacement : Use Mitsunobu conditions to substitute the thioacetyl group with oxygen/selenium analogs .
• Ester Modification : Hydrolyze the methyl ester to carboxylic acid for salt formation (e.g., sodium salt to enhance solubility) .

What experimental designs elucidate reaction mechanisms in the compound’s synthesis?

Advanced Research Focus : Mechanistic organic chemistry.
Methodological Answer :

• Kinetic Isotope Effects (KIE) : Use deuterated intermediates to identify rate-determining steps in imine formation .
• Trapping Intermediates : Add radical scavengers (e.g., TEMPO) during thioether coupling to rule out radical pathways .
• In Situ Monitoring : Use ReactIR to track imine condensation in real time, identifying transient intermediates .

How can researchers assess the compound’s stability under different environmental conditions?

Basic Research Focus : Preformulation studies.
Methodological Answer :

• Forced Degradation : Expose to heat (40–60°C), humidity (75% RH), and light (ICH Q1B) for 4 weeks. Analyze degradation products via LC-MS .
• pH Stability : Incubate in buffers (pH 1–12) and monitor hydrolysis by $^1$H NMR. The methyl ester is labile in strong bases .

How to design comparative studies with analogous compounds to evaluate SAR?

Advanced Research Focus : Systematic structural optimization.
Methodological Answer :

• Library Synthesis : Prepare derivatives with variations at the methoxy, isoxazole, and thioether positions. Use parallel synthesis in 96-well plates .
• Biological Profiling : Test all analogs in standardized assays (e.g., MIC for antimicrobials, IC$_{50}$ for cytotoxicity). Apply clustering algorithms to identify activity hotspots .
• Crystallography : Co-crystallize active derivatives with target proteins (e.g., topoisomerase II) to validate binding modes .